1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine

• IUPAC Name: 1-(5-bromopyridin-3-yl)sulfonyl-N,N-dimethylpyrrolidin-3-amine
• InChI: InChI=1S/C11H16BrN3O2S/c1-14(2)10-3-4-15(8-10)18(16,17)11-5-9(12)6-13-7-11/h5-7,10H,3-4,8H2,1-2H3
• InChI Key: XERFWLOISSXLIC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)S(=O)(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C11H16BrN3O2S
• Molecular Weight: 334.24 g/mol

Description

1-(5-Bromopyridin-3-ylsulfonyl)-N,N-dimethylpyrrolidin-3-amine, also known as BTPDMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrrolidine derivative that contains a bromine atom and a pyridine ring in its structure. BTPDMA has been synthesized using various methods and has been found to possess several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine is not fully understood. However, studies have suggested that it may act as a potent inhibitor of certain enzymes and receptors in the body. For example, 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which may have therapeutic effects in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to have several biochemical and physiological effects. Studies have shown that it can inhibit the activity of various enzymes and receptors in the body, including acetylcholinesterase, monoamine oxidase, and nicotinic acetylcholine receptors. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has also been found to have anti-inflammatory and antioxidant properties. These properties may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to be stable under various conditions, making it a suitable compound for use in lab experiments. However, one of the limitations of using 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine is its high cost and limited availability.

Future Directions

There are several future directions for the study of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine. One area of research is the development of new drugs that target specific enzymes and receptors in the body. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to be a potent inhibitor of acetylcholinesterase, making it a potential therapeutic agent for Alzheimer's disease. Further research is needed to determine the efficacy of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine in the treatment of this disease. Another area of research is the study of the anti-inflammatory and antioxidant properties of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine. These properties may have potential therapeutic applications in the treatment of various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 1-(5-Bromopyridin-3-ylsulfonyl)-N,N-dimethylpyrrolidin-3-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been synthesized using various methods and has been found to possess several biochemical and physiological effects. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has potential therapeutic applications in the treatment of various diseases and may be a suitable compound for use in lab experiments. Further research is needed to determine the efficacy of 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine in the treatment of various diseases and to explore its potential as a therapeutic agent.

Synthesis Methods

1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine can be synthesized using different methods, including the reaction of 3-bromopyridine-5-sulfonyl chloride with N,N-dimethylpyrrolidine in the presence of a base such as triethylamine. Another method involves the reaction of 3-bromopyridine-5-sulfonyl chloride with N,N-dimethylpyrrolidine in the presence of a palladium catalyst. The resulting product can be purified using column chromatography.

Scientific Research Applications

1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(5-Bromopyridin-3-ylsulfonyl)-n,n-dimethylpyrrolidin-3-amine has also been studied for its potential use in the development of new drugs that target specific enzymes and receptors in the body.